Cas no 1875829-33-6 (Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester
• CAS No: 1875829-33-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5182239
• Update Time: 2025-06-11

Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H20N2O3/c1-5-6-12(7-8(11)13)9(14)15-10(2,3)4/h5-7H2,1-4H3,(H2,11,13)
• InChI Key： CAEHREZCGNSCAT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(N)=O)CCC

Additional information on Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester

Carbamic Acid, N-(2-Amino-2-Oxoethyl)-N-Propyl-, 1,1-Dimethylethyl Ester (CAS No. 1875829-33-6): An Overview

Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester (CAS No. 1875829-33-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of carbamic acid and features a unique structural arrangement that makes it an interesting subject for both academic and industrial studies.

The molecular structure of Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester consists of a carbamic acid moiety linked to an amino-acid-like structure and a tert-butyl ester group. This combination imparts specific chemical properties that are crucial for its various applications. The tert-butyl ester group, in particular, is known for its stability and ability to protect the carboxylic acid functionality during synthetic transformations.

In recent years, the compound has gained attention due to its potential in the development of novel therapeutic agents. Research has shown that compounds with similar structures can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of tert-butyl carbamate derivatives to modulate specific protein-protein interactions, which are critical in various disease pathways.

The synthesis of Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester typically involves multi-step processes that ensure high purity and yield. One common approach involves the reaction of propylamine with an appropriate carbonyl compound followed by esterification with tert-butanol. The resulting product can then be further modified or used directly in various applications.

The physical and chemical properties of this compound are well-documented. It is a white crystalline solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In the context of pharmaceutical research, Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester has been explored as a prodrug strategy for enhancing the bioavailability and stability of therapeutic agents. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The tert-butyl ester group in this compound can be designed to release the active carboxylic acid moiety under specific physiological conditions, thereby improving the drug's efficacy and reducing side effects.

Clinical trials involving compounds with similar structures have shown promising results. For example, a phase II clinical trial evaluating a related carbamate derivative as a treatment for chronic inflammatory diseases demonstrated significant reductions in inflammatory markers without severe adverse effects. These findings underscore the potential of this class of compounds in developing new therapeutic strategies.

Beyond its pharmaceutical applications, Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester has also found use in materials science and polymer chemistry. Its ability to form stable complexes with metal ions makes it valuable for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound is another area of ongoing research. Studies have shown that proper handling and disposal methods can minimize any potential ecological risks associated with its use. Environmental scientists are working on developing more sustainable synthetic routes to reduce the environmental footprint of this and similar compounds.

In conclusion, Carbamic acid, N-(2-amino-2-oxoethyl)-N-propyl-, 1,1-dimethylethyl ester (CAS No. 1875829-33-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, materials science, and environmental science. As new studies continue to uncover its full range of applications and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.